Cas no 284492-12-2 (3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 284492-12-2
• MF: C₂₄H₁₉Cl₂NO₄
• MW: 456.317964792252
• CID: 6399814
• PubChem ID: 2759188
• Update Time: 2025-05-21

3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1627697
• 5,5 inverted exclamation mark -Methylenedisalicylic acid
• (S)-3-(2,3-Dichlorophenyl)-3-(Fmoc-amino)propanoic Acid
• 284492-12-2
• SY116689
• (3S)-3-(2,3-dichlorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• AB15362
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,3-dichlorophenyl)propanoic acid
• AB15282
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,3-dichlorophenyl)propanoicacid
• 3-(2,3-dichlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• MFCD03427981
• 3-(2,3-dichlorophenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• Benzenepropanoic acid, 2,3-dichloro-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C24H19Cl2NO4/c25-20-11-5-10-18(23(20)26)21(12-22(28)29)27-24(30)31-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19,21H,12-13H2,(H,27,30)(H,28,29)
• InChI Key： JBFKUGQWZXNAMM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=CC(Cl)=C1Cl)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 455.0691135g/mol
• Monoisotopic Mass: 455.0691135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 653.1±55.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on 3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2,3-Dichlorophenyl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 284492-12-2, known as 3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various chemical and biological systems. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Structure and Synthesis

The molecule consists of a central propanoic acid backbone with two key substituents: a dichlorophenyl group at the 3-position and a fluorenylmethoxycarbonyl (Fmoc) group also at the 3-position. The dichlorophenyl group introduces electronic and steric effects, which can influence the compound's reactivity and solubility. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amino group during chemical transformations.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved yield but also enhanced the purity of the final product, making it more suitable for high-throughput screening in drug discovery.

Chemical Properties and Reactivity

3-(2,3-Dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibits distinct chemical properties due to its functional groups. The carboxylic acid group is highly reactive and can participate in esterification or amidation reactions, making it versatile for further chemical modifications. The Fmoc group, on the other hand, is stable under mild basic conditions but can be cleaved under acidic conditions, providing precise control over reaction pathways.

Research has shown that this compound demonstrates excellent stability under physiological conditions, which is advantageous for its potential use in medicinal chemistry. Its ability to form stable amides with various amino acids has been extensively studied, highlighting its utility in peptide synthesis.

Biological Activity and Applications

This compound has shown promising biological activity in recent studies. It has been evaluated for its potential as an inhibitor of various enzymes, including proteases and kinases. Experimental data indicate that the dichlorophenyl substituent enhances the compound's binding affinity to target proteins, while the Fmoc group modulates its pharmacokinetic properties.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form self-assembled monolayers on various surfaces has been explored for use in biosensor development. Recent advancements have demonstrated its potential as a building block for constructing nanoscale devices with tailored functionalities.

Safety and Environmental Considerations

As with any chemical compound, understanding its safety profile is crucial. Studies have shown that 3-(2,3-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibits low toxicity in acute exposure tests. However, long-term exposure studies are still underway to fully assess its safety profile.

From an environmental perspective, this compound demonstrates moderate biodegradability under aerobic conditions. Efforts are being made to develop more sustainable synthesis routes that minimize waste generation and reduce environmental impact.

Conclusion and Future Directions

3-(2,3-Dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with CAS No. 284492-12-2, stands out as a versatile molecule with wide-ranging applications in chemistry and biology. Its unique structure endows it with valuable chemical properties that make it an attractive candidate for drug discovery and materials science.

Future research will likely focus on optimizing its synthesis pathways, exploring new biological targets, and assessing its long-term safety profile. As our understanding of this compound deepens, it holds great promise for advancing both scientific knowledge and practical applications across multiple disciplines.